Cas no 2007919-12-0 (5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 2007919-12-0
• MF: C₈H₅BrN₂O₃
• MW: 257.040900945663
• MDL: MFCD30471636
• CID: 4633497
• PubChem ID: 126455492
• Update Time: 2025-11-04

5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-bromo-4-hydroxy-
• 2007919-12-0
• AS-53134
• 5-bromo-4-oxo-1H,7H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• P16117
• MFCD30471636
• 5-Bromo-4-hydroxy-7-azaindole-3-carboxylic Acid
• PB41706
• 5-bromo-4-oxo-1,7-dihydropyrrolo[2,3-b]pyridine-3-carboxylic acid
• SY099261
• 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• CS-0050583
• AKOS030628630

• MDL： MFCD30471636
• Inchi： 1S/C8H5BrN2O3/c9-4-2-11-7-5(6(4)12)3(1-10-7)8(13)14/h1-2H,(H,13,14)(H2,10,11,12)
• InChI Key： PCAPAGSKCXAKIE-UHFFFAOYSA-N
• SMILES： BrC1=CNC2=C(C1=O)C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 255.94835 g/mol
• Monoisotopic Mass: 255.94835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2
• Molecular Weight: 257.04

Additional information on 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

Introduction to 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 2007919-12-0)

5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2007919-12-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both bromine and hydroxyl functional groups in its molecular framework makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of small-molecule drugs targeting various diseases.

The pyrrolopyridine scaffold is a privileged structure in drug discovery, exhibiting a broad spectrum of biological activities due to its ability to interact with multiple biological targets. Specifically, 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid has been explored for its potential in modulating enzyme activities and cellular signaling pathways. Recent studies have highlighted its role as a key precursor in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation.

In the realm of medicinal chemistry, the brominated pyrrolopyridines are particularly interesting because the bromine atom can serve as a handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The hydroxyl group in 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid also provides an opportunity for further derivatization, allowing chemists to tailor the compound's properties for specific biological outcomes.

Recent advancements in drug design have emphasized the importance of heterocyclic compounds due to their structural diversity and functional flexibility. The 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid molecule has been utilized in several research efforts aimed at developing novel therapeutic agents. For instance, researchers have investigated its derivatives as potential kinase inhibitors, leveraging the pyrrolopyridine core's ability to mimic ATP binding pockets. These studies have shown promising results in preclinical models, suggesting that further optimization could lead to effective treatments for diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis starts from readily available precursors such as 2-aminothiophene or furan derivatives, which undergo cyclization reactions to form the pyrrolopyridine core. Subsequent functionalization steps introduce the bromine and hydroxyl groups at strategic positions within the molecule. The carboxylic acid moiety at the 3-position provides an acidic character, enabling salt formation and further derivatization into esters or amides.

The pharmacological profile of 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid has been extensively studied in vitro and in vivo. Initial screenings have revealed its ability to inhibit certain enzymes associated with metabolic pathways disrupted in diseases like diabetes and obesity. Additionally, its interaction with membrane receptors has been explored, suggesting potential applications in treating cardiovascular disorders. The compound's dual functionality—aromaticity from the pyrrolopyridine ring and electrophilic reactivity from the bromine atom—makes it an attractive candidate for structure-based drug design.

In conclusion, 5-Bromo-4-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 2007919-12-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities position it as a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.